molecular formula C9H17NO2S B6283087 3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione CAS No. 1564866-68-7

3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione

Cat. No. B6283087
CAS RN: 1564866-68-7
M. Wt: 203.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Piperidin-3-yl)-1lambda6-thiolane-1,1-dione, also known as Thiophene-3-carboxaldehyde, is a heterocyclic organic compound belonging to the thiophene family. It is an important building block for the synthesis of many compounds, including pharmaceuticals, agrochemicals, and dyes. Thiophene-3-carboxaldehyde is a useful precursor for the synthesis of thiophene-containing heterocycles and polymers. It is also used in the synthesis of drugs, such as antifungal and antiviral agents, as well as in the preparation of polymeric materials.

Scientific Research Applications

3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dionecarboxaldehyde has been extensively studied in the fields of chemistry, biology, and medicine. In chemistry, it is used as a building block for the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of drugs, such as antifungal and antiviral agents, as well as in the preparation of polymeric materials. In biology, it is used as a substrate for the synthesis of thiophene-containing heterocycles, which are important for the study of enzyme activities. Additionally, it is used in the synthesis of thiol-containing compounds, which are important for the study of protein-protein interactions. In medicine, it is used as a substrate for the synthesis of thiophene-containing heterocycles, which are important for the study of enzyme activities.

Mechanism of Action

3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dionecarboxaldehyde acts as a substrate for the synthesis of thiophene-containing heterocycles, which are important for the study of enzyme activities. It is also used in the synthesis of thiol-containing compounds, which are important for the study of protein-protein interactions. Additionally, it is used in the synthesis of drugs, such as antifungal and antiviral agents, as well as in the preparation of polymeric materials.
Biochemical and Physiological Effects
3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dionecarboxaldehyde is a useful building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It has been shown to have antifungal and antiviral activity, as well as to be a substrate for the synthesis of thiophene-containing heterocycles, which are important for the study of enzyme activities. Additionally, it is used in the synthesis of thiol-containing compounds, which are important for the study of protein-protein interactions.

Advantages and Limitations for Lab Experiments

The advantages of using thiophene-3-carboxaldehyde in laboratory experiments include its low cost, ease of synthesis, and its ability to act as a substrate for the synthesis of various compounds. Additionally, it has been shown to have antifungal and antiviral activity. The main limitation of using thiophene-3-carboxaldehyde in laboratory experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

For the use of thiophene-3-carboxaldehyde include its use in the development of new drugs and materials, as well as its use in the study of enzyme activities and protein-protein interactions. Additionally, it could be used in the development of new agrochemicals, dyes, and polymers. Furthermore, its use in the synthesis of thiol-containing compounds could be explored for the development of new drugs and materials. Finally, its use in the synthesis of new heterocycles could be explored for the development of new drugs and materials.

Synthesis Methods

3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dionecarboxaldehyde can be synthesized from 3-chloro-2-methylthiophene by reaction with sodium hydroxide in an aqueous solution. This reaction yields a mixture of the desired product and a by-product, 2-methylthiophene-3-carboxaldehyde. The desired product can then be isolated by vacuum distillation or column chromatography.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione involves the reaction of piperidine with maleic anhydride followed by reduction of the resulting product with sodium borohydride. The thiolane ring is then formed by reaction with sulfur and a base.", "Starting Materials": [ "Piperidine", "Maleic anhydride", "Sodium borohydride", "Sulfur", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Piperidine is reacted with maleic anhydride in anhydrous conditions to form 3-(piperidin-3-yl)maleic anhydride.", "The resulting product is then reduced with sodium borohydride in ethanol to form 3-(piperidin-3-yl)maleic acid.", "The thiolane ring is formed by reacting 3-(piperidin-3-yl)maleic acid with sulfur and a base (e.g. sodium hydroxide) in ethanol under reflux conditions.", "The final product, 3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione, is obtained by acidification of the reaction mixture and subsequent recrystallization." ] }

CAS RN

1564866-68-7

Product Name

3-(piperidin-3-yl)-1lambda6-thiolane-1,1-dione

Molecular Formula

C9H17NO2S

Molecular Weight

203.3

Purity

95

Origin of Product

United States

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